
An In-depth Technical Guide to the Safe
Handling of 1,8-Naphthosultone

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 1,8-Naphthosultone

Cat. No.: B1194518 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1,8-Naphthosultone
(CAS No. 83-31-8), a versatile sulfonic acid derivative utilized in organic synthesis and material

science. Adherence to these guidelines is crucial to ensure the safety of laboratory personnel

and the integrity of research.

Chemical and Physical Properties
1,8-Naphthosultone is a light orange to yellow or green crystalline powder.[1] A summary of its

key chemical and physical properties is presented in Table 1.

Table 1: Chemical and Physical Properties of 1,8-Naphthosultone
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Property Value References

Molecular Formula C₁₀H₆O₃S [1][2][3]

Molecular Weight 206.22 g/mol [2][3][4]

CAS Number 83-31-8 [1][3][4]

EC Number 201-468-0 [4]

Appearance
Light orange to yellow to green

powder or crystal
[1][3][5]

Melting Point 154-160 °C (decomposes) [1][4][5]

Purity ≥98% [1][4][6]

Storage Temperature Room Temperature [1][5]

Hazard Identification and Classification
1,8-Naphthosultone is classified as a hazardous substance. The primary hazard is skin

irritation.[2][5] The GHS classification and associated hazard statements are detailed in Table

2.

Table 2: GHS Hazard Classification for 1,8-Naphthosultone

Classification Code Description Pictogram Signal Word

Skin Irritation H315
Causes skin

irritation
GHS07 Warning

Source:[2][4]

Safe Handling and Storage Protocols
Proper handling and storage are paramount to minimize exposure risks.

3.1. Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is essential when working with 1,8-Naphthosultone. The

recommended PPE is outlined in Table 3.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification References

Eye Protection
Eyeshields, safety glasses, or

goggles
[4]

Hand Protection Impervious gloves [4]

Respiratory Protection Dust mask (e.g., type N95) [4]

Skin and Body Protection Long-sleeved clothing [7]

3.2. Engineering Controls

Work should be conducted in a well-ventilated area, preferably under a chemical fume hood to

minimize inhalation of dust particles.[8][9]

3.3. Handling Procedures

Avoid contact with skin, eyes, and clothing.[8][9]

Do not breathe dust.[5][8]

Wash hands and any exposed skin thoroughly after handling.[4][7]

Use spark-proof tools and avoid creating dust.[9]

Do not eat, drink, or smoke in areas where the chemical is handled.[9]

3.4. Storage Conditions

Store in a tightly closed container in a dry and well-ventilated place.[7][8]

Keep away from heat and sources of ignition.[8]
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Store at room temperature.[1][5]

It is classified under Storage Class 11 as a combustible solid.[4]

Emergency Procedures
In the event of exposure or a spill, the following first-aid and emergency measures should be

taken.

Table 4: First-Aid Measures

Exposure Route First-Aid Protocol References

Skin Contact

Wash off immediately with

plenty of water for at least 15

minutes. If skin irritation

persists, call a physician.

[5][7]

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. Get medical

attention.

[7]

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. Get medical

attention if symptoms occur.

[7][9]

Ingestion

Clean mouth with water and

drink plenty of water

afterwards. Get medical

attention if symptoms occur.

[7]

Spill Response:
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In case of a spill, ensure adequate ventilation and wear appropriate PPE. Avoid dust

generation. Sweep up the spillage and collect it in a suitable container for disposal.[9]

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 1,8-
Naphthosultone, from initial assessment to emergency response.
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Caption: Logical workflow for safe handling of 1,8-Naphthosultone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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